Cas no 1431968-08-9 (3-(4-Methylphenyl)isoxazol-5-amine hydrochloride)

• Product Name: 3-(4-Methylphenyl)isoxazol-5-amine hydrochloride
• CAS No: 1431968-08-9
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5170149
• Update Time: 2023-08-25

3-(4-Methylphenyl)isoxazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylphenyl)isoxazol-5-amine hydrochloride

• Inchi： 1S/C10H10N2O.ClH/c1-7-2-4-8(5-3-7)9-6-10(11)13-12-9;/h2-6H,11H2,1H3;1H
• InChI Key： BTJGGWGORLGNBQ-UHFFFAOYSA-N
• SMILES： Cl.O1C(=CC(C2C=CC(C)=CC=2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 166
• Topological Polar Surface Area: 52